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Compound of Interest

Compound Name: 4'-tert-Butylacetophenone

CAS No.: 43133-94-4

Cat. No.: B7722444

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4'-tert-Butylacetophenone is a para-substituted acetophenone that serves as a key

intermediate in various organic syntheses. Its chemical structure, characterized by a tert-butyl

group on the phenyl ring, imparts specific properties that make it a valuable building block in

the pharmaceutical and chemical industries. This technical guide provides a comprehensive

overview of 4'-tert-Butylacetophenone, including its synonyms, chemical properties,

synthesis and purification protocols, spectral data, and applications in drug development.

Chemical Identity and Synonyms
Proper identification of chemical compounds is crucial for research and development. 4'-tert-
Butylacetophenone is known by several synonyms and chemical identifiers.
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Identifier Type Value

IUPAC Name 1-(4-tert-butylphenyl)ethanone[1]

CAS Number 943-27-1

Molecular Formula C₁₂H₁₆O

Molecular Weight 176.25 g/mol

InChI Key UYFJYGWNYQCHOB-UHFFFAOYSA-N

SMILES CC(=O)C1=CC=C(C=C1)C(C)(C)C

Synonyms

4-tert-Butylacetophenone, p-tert-

Butylacetophenone, 1-[4-(1,1-

Dimethylethyl)phenyl]ethanone, 4-tert-

Butylphenyl methyl ketone, NSC 826[2][3]

Physicochemical Properties
Understanding the physicochemical properties of 4'-tert-Butylacetophenone is essential for

its handling, storage, and application in chemical reactions.

Property Value Reference

Appearance
Colorless to light yellow clear

liquid
[3]

Boiling Point 107-108 °C at 5 mmHg [4]

Melting Point 17-18 °C (dimorphic) [4]

Density 0.964 g/mL at 25 °C [4]

Refractive Index (n20/D) 1.520 [4]

Flash Point 30 °C (86 °F) - closed cup

Water Solubility 50 mg/L at 25 °C (estimated) [5]

LogP (o/w) 3.521 (estimated) [5]
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Solubility Profile: 4'-tert-Butylacetophenone is generally soluble in organic solvents like ether,

chloroform, and acetone.[6] It is slightly soluble in methanol and ethyl acetate and insoluble in

water.[3]

Experimental Protocols
Synthesis of 4'-tert-Butylacetophenone via Friedel-
Crafts Acylation
This protocol describes the synthesis of 4'-tert-Butylacetophenone from tert-butylbenzene

and acetyl chloride through a Friedel-Crafts acylation reaction.

Materials:

tert-Butylbenzene

Acetyl chloride

Anhydrous aluminum chloride (AlCl₃)

Carbon tetrachloride (CCl₄)

Hydrochloric acid (HCl)

Ice

Water

Procedure:

In a reaction vessel, suspend anhydrous aluminum chloride in carbon tetrachloride.

While vigorously stirring the mixture, add acetyl chloride over a period of 1 hour, maintaining

the temperature below 10 °C.

Subsequently, add tert-butylbenzene to the reaction mixture over a period of 3 hours,

keeping the temperature below 5 °C.
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After the addition is complete, continue stirring for 1 hour without cooling.

Pour the reaction mixture into a mixture of water, ice, and concentrated hydrochloric acid.

Separate the organic phase, wash it to neutrality, and dry it over an appropriate drying agent.

Distill off the solvent to obtain crude 4'-tert-Butylacetophenone.

Purification by Fractional Distillation
The crude 4'-tert-Butylacetophenone can be purified by fractional distillation under reduced

pressure.

Apparatus:

Distillation flask

Fractionating column

Condenser

Receiving flask

Vacuum source

Heating mantle

Procedure:

Set up the fractional distillation apparatus. It is important that the fractionating column is

packed to increase the efficiency of the separation.

Place the crude 4'-tert-Butylacetophenone in the distillation flask with a few boiling chips.

Connect the apparatus to a vacuum source and gradually reduce the pressure.

Begin heating the distillation flask gently.
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Collect the fraction that distills at 107-108 °C under a pressure of 5 mmHg. This fraction

corresponds to pure 4'-tert-Butylacetophenone.[4]

Analytical Methods
High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be

employed for the analysis of 4'-tert-Butylacetophenone and its derivatives.

Column: A C18 column is typically used.

Mobile Phase: A mixture of acetonitrile and water is a common mobile phase. For some

applications, an acid like phosphoric acid or formic acid may be added.[7]

Detection: UV detection at an appropriate wavelength is used to monitor the elution of the

compound.

Spectral Data
¹H NMR Spectroscopy
The ¹H NMR spectrum of 4'-tert-Butylacetophenone provides characteristic signals for the

protons in the molecule.

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~7.9 Doublet 2H

Aromatic protons

ortho to the acetyl

group

~7.5 Doublet 2H

Aromatic protons

meta to the acetyl

group

~2.6 Singlet 3H
Methyl protons of the

acetyl group

~1.3 Singlet 9H
Methyl protons of the

tert-butyl group
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¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Chemical Shift (ppm) Assignment

~197.8 Carbonyl carbon (C=O)

~154.6 Aromatic carbon attached to the tert-butyl group

~135.1 Aromatic carbon attached to the acetyl group

~128.6 Aromatic carbons ortho to the acetyl group

~126.6 Aromatic carbons meta to the acetyl group

~34.2 Quaternary carbon of the tert-butyl group

~26.5 Methyl carbons of the tert-butyl group

~23.6 Methyl carbon of the acetyl group

Note: The exact chemical shifts may vary slightly depending on the solvent and instrument

used.

Infrared (IR) Spectroscopy
The IR spectrum of 4'-tert-Butylacetophenone shows characteristic absorption bands for its

functional groups.

Wavenumber (cm⁻¹) Intensity Assignment

~2960 Strong C-H stretching (aliphatic)

~1680 Strong C=O stretching (ketone)

~1605 Medium C=C stretching (aromatic)

~1267 Strong C-C stretching

Mass Spectrometry
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The mass spectrum of 4'-tert-Butylacetophenone shows a molecular ion peak and

characteristic fragmentation patterns.

m/z Relative Intensity Assignment

176 Moderate Molecular ion [M]⁺

161 High [M - CH₃]⁺

119 Moderate [M - C(CH₃)₃]⁺

91 Moderate [C₇H₇]⁺

43 High [CH₃CO]⁺

Applications in Drug Development
4'-tert-Butylacetophenone is a valuable starting material in the synthesis of various

pharmaceutical compounds. One notable application is in the production of the antihistamine

drug, Ebastine.[2][3]

Logical Relationship: Synthesis of Ebastine
The diagram below illustrates the role of 4'-tert-Butylacetophenone as a key precursor in the

multi-step synthesis of Ebastine.
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Starting Materials

Intermediate Synthesis

Final Product Synthesis

4'-tert-Butylacetophenone

4-Chloro-1-(4-tert-butylphenyl)butan-1-one

Friedel-Crafts Acylation

Other Reactants
(e.g., 4-chloro-1-butanol)

1-[4-(1,1-dimethylethyl)phenyl]-4-
(4-hydroxypiperidin-1-yl)butan-1-one

Nucleophilic Substitution

4-hydroxypiperidine

Ebastine
Etherification

diphenylmethanol
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Starting Materials
(tert-Butylbenzene, Acetyl chloride, AlCl3)

Friedel-Crafts Acylation

Aqueous Workup
(HCl, Water, Ice)

Solvent Extraction
(Organic Phase Separation)

Drying of Organic Phase

Solvent Removal
(Distillation)

Crude 4'-tert-Butylacetophenone

Fractional Distillation
(Under Vacuum)

Pure 4'-tert-Butylacetophenone

Quality Control
(GC, NMR, IR)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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